Cas no 338978-80-6 (1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl-)

• Product Name: 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl-
• CAS No: 338978-80-6
• MF: C₉H₇FN₂S₂
• MW: 226.293682336807
• MDL: MFCD00202100
• CID: 5224243
• Update Time: 2026-03-07

1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl-

• MDL： MFCD00202100
• Inchi： 1S/C9H7FN2S2/c1-6-9(14-12-11-6)13-8-4-2-7(10)3-5-8/h2-5H,1H3
• InChI Key： CAUJHTCBCBEAQH-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=C(F)C=C2)=C(C)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl-

1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl-

The compound 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl- (CAS No: 338978-80-6) is a heterocyclic sulfur-containing organic compound with a thiadiazole ring system. Thiadiazoles are a class of five-membered aromatic rings consisting of three carbon atoms and two adjacent sulfur atoms, making them highly versatile in various chemical applications. The presence of the 4-fluorophenylthio group and the methyl substituent at the 5-position of the thiadiazole ring imparts unique electronic and steric properties to this compound.

Recent studies have highlighted the potential of thiadiazole derivatives in the field of pharmaceutical chemistry, particularly as antimicrobial agents and anti-inflammatory drugs. The fluorophenylthio group is known to enhance the compound's ability to interact with biological targets, making it a promising candidate for drug development. Additionally, the methyl substituent at the 4-position contributes to the compound's stability and solubility, which are critical factors in drug delivery systems.

In terms of synthesis, 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl- can be prepared through a variety of methods, including condensation reactions involving thioamides or thioureas with aldehydes or ketones. The choice of synthetic pathway depends on the desired purity and yield of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high efficiency.

The structural uniqueness of this compound makes it an attractive candidate for material science applications as well. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing novel catalysts for organic transformations. Furthermore, the compound's electronic properties make it a potential candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs), where thiadiazoles are known to exhibit favorable charge transport characteristics.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl- is crucial for its safe handling and application in industrial settings. Recent studies have employed computational chemistry techniques to predict its environmental fate and assess its potential risks to aquatic life. These findings underscore the importance of responsible use and disposal practices when working with such compounds.

In conclusion, 1,2,3-Thiadiazole, 5-[(4-fluorophenyl)thio]-4-methyl- (CAS No: 338978-80-6) is a multifaceted compound with promising applications across various fields due to its unique chemical structure and functional groups. Continued research into its synthesis methods, biological activities, and environmental impact will undoubtedly unlock further potential uses and contribute to advancements in science and technology.